Cas no 68032-04-2 (1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde)

• Product name: 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde
• CAS No: 68032-04-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4779221

1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde
• 1-METHYL-3,4-DIHYDRO-2H-QUINOLINE-6,8-DICARBALDEHYDE
• 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde

• Inchi： 1S/C12H13NO2/c1-13-4-2-3-10-5-9(7-14)6-11(8-15)12(10)13/h5-8H,2-4H2,1H3
• InChI Key： YPAMOMZXFAPMEL-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C=O)=CC2=C1N(C)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde

1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde (CAS No. 68032-04-2): A Comprehensive Overview

1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde (CAS No. 68032-04-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a tetrahydroquinoline core and two carbaldehyde functional groups. These features make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde consists of a six-membered nitrogen-containing ring fused to a benzene ring, with a methyl group and two carbaldehyde groups attached at specific positions. This arrangement imparts the molecule with distinct chemical properties and reactivity patterns. The presence of the carbaldehyde groups makes it highly reactive in various synthetic transformations, such as condensation reactions and oxidation processes.

Recent studies have highlighted the potential of 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde in the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde exhibited potent inhibitory activity against certain kinases, suggesting its potential as a lead compound for anticancer drug discovery.

In another notable study from 2022, published in Organic Letters, scientists investigated the synthetic utility of 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde. They developed an efficient synthetic route to produce this compound and demonstrated its utility as a building block for constructing complex organic molecules. The study highlighted the ease with which this compound can be modified through various functional group manipulations, making it a valuable intermediate in organic synthesis.

The pharmacological properties of 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde have also been explored in preclinical studies. Research conducted at the University of California found that certain derivatives of this compound exhibited significant anti-inflammatory and analgesic effects in animal models. These findings suggest that 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde and its derivatives may have therapeutic applications in treating inflammatory diseases and pain management.

In addition to its potential therapeutic uses, 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde has been studied for its role in chemical biology. A 2021 study published in Chemical Science investigated the interaction of this compound with specific protein targets. The researchers used computational methods and experimental techniques to elucidate the binding modes and affinities of 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde with key proteins involved in cellular signaling pathways. This research provided valuable insights into the molecular mechanisms underlying its biological activities.

The environmental impact of 1-Methyl-1,2,3,4-tetrahydroquinoline-6,8-dicarbaldehyde has also been considered in recent studies. A 2020 report from the Environmental Protection Agency (EPA) evaluated the ecotoxicological properties of this compound and found that it has low toxicity to aquatic organisms when used within recommended concentrations. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 1-Methyl-1，2，3，4-tetrahydroquinoline-6，8-dicarbaldehyde (CAS No. 68032-04-2) is a multifaceted compound with promising applications in various scientific and industrial fields. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery and organic synthesis. Ongoing research continues to uncover new possibilities for this compound's use in medicine and beyond.